Tert-butyl 3-fluoro-4-nitrobenzoate
Overview
Description
Tert-butyl 3-fluoro-4-nitrobenzoate, also known as this compound, is a useful research compound. Its molecular formula is C11H12FNO4 and its molecular weight is 241.22 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Molecular Structure Analysis
Tert-butyl 3-fluoro-4-nitrobenzoate has been explored in various chemical synthesis processes. For instance, its interaction with tert-butylamine and subsequent oxidation has been used to produce functionalized perfluorinated phenyl tert-butyl nitroxides. These compounds have been analyzed for their molecular and crystal structures using single crystal X-ray diffraction and confirmed by ESR data (Tretyakov et al., 2019). Additionally, this compound derivatives have been synthesized and characterized using various spectroscopic techniques, contributing valuable insights into structural and conformational properties of these compounds (Gholivand et al., 2009).
Radiochemistry and Tumor Hypoxia Detection
In the field of radiochemistry, this compound derivatives have been synthesized for potential applications in detecting tumor hypoxia. The synthesis involved coupling nitroimidazole with silyldinaphtyl or silylphenyldi-tert-butyl groups, leading to the production of compounds suitable for in vivo assessments (Joyard et al., 2013).
Supramolecular Chemistry and Self-Assembly
In supramolecular chemistry, this compound has been used to create nanoscale particles capable of recognizing metal cations and dicarboxylic acids. These particles can form cascade or commutative three-component supramolecular systems, offering significant potential for the development of new materials (Yushkova et al., 2012).
Solid-Phase Synthesis
In the domain of solid-phase synthesis, this compound has been utilized in the production of various derivatives. For example, its reaction with carbon nucleophiles has led to the synthesis of substituted 1-hydroxy-6-indolecarboxylic acids and benzo[c]isoxazoles, demonstrating the versatility of this compound in organic synthesis (Stephensen & Zaragoza, 1999).
Biological Evaluation
This compound derivatives have also been evaluated for their biological activities. For instance, a specific derivative was synthesized and screened for its in vitro antibacterial and anthelmintic activity, revealing moderate anthelmintic activity (Sanjeevarayappa et al., 2015).
Electrochemical Applications
The electrochemical properties of this compound derivatives have been studied, particularly focusing on the nitrobenzoyl group's behavior as a protecting group for hydroxyl functionalities. This research has contributed to understanding the electrochemical behavior of various nitrobenzoate isomers (Jorge & Stradiotto, 1996).
Safety and Hazards
While the specific safety and hazards information for Tert-butyl 3-fluoro-4-nitrobenzoate is not available, general safety measures for handling similar compounds include avoiding ingestion and inhalation, ensuring adequate ventilation, keeping away from open flames, hot surfaces, and sources of ignition, and using only non-sparking tools . It’s also recommended to avoid dust formation and contact with skin and eyes .
Properties
IUPAC Name |
tert-butyl 3-fluoro-4-nitrobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FNO4/c1-11(2,3)17-10(14)7-4-5-9(13(15)16)8(12)6-7/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXQXHHIIMBWMCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12FNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00440043 | |
Record name | TERT-BUTYL 3-FLUORO-4-NITROBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00440043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
157665-52-6 | |
Record name | TERT-BUTYL 3-FLUORO-4-NITROBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00440043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | tert-butyl 3-fluoro-4-nitrobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.